Cas no 1196153-47-5 (tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
• CAS No: 1196153-47-5
• MF: C₈H₁₁N₃O₄S
• MW: 245.255640268326
• CID: 2616571
• PubChem ID: 72210848
• Update Time: 2024-11-08

tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
• TERT-BUTYL 5-NITROTHIAZOL-2-YLCARBAMATE
• EN300-10825801
• tert-Butyl (5-nitrothiazol-2-yl)carbamate
• AB53490
• 1196153-47-5
• 1,1-Dimethylethyl N-(5-nitro-2-thiazolyl)carbamate
• CS-0432998
• Carbamic acid, N-(5-nitro-2-thiazolyl)-, 1,1-dimethylethyl ester
• DTXSID701227997
• F84020

• Inchi： 1S/C8H11N3O4S/c1-8(2,3)15-7(12)10-6-9-4-5(16-6)11(13)14/h4H,1-3H3,(H,9,10,12)
• InChI Key： RXMLVEWFOGGQOW-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.04702701g/mol
• Monoisotopic Mass: 245.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Nitrothiazoles